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N-pyrrolylpenicillin N-pyrrolylpenicillin
Brand Name: Vulcanchem
CAS No.: 117516-80-0
VCID: VC0050472
InChI: InChI=1S/C14H21N3O4S/c1-14(2)10(13(20)21)17-11(19)9(12(17)22-14)15-8(18)7-16-5-3-4-6-16/h9-10,12H,3-7H2,1-2H3,(H,15,18)(H,20,21)/t9-,10+,12-/m1/s1
SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)CN3CCCC3)C(=O)O)C
Molecular Formula: C14H21N3O4S
Molecular Weight: 327.4 g/mol

N-pyrrolylpenicillin

CAS No.: 117516-80-0

Main Products

VCID: VC0050472

Molecular Formula: C14H21N3O4S

Molecular Weight: 327.4 g/mol

N-pyrrolylpenicillin - 117516-80-0

CAS No. 117516-80-0
Product Name N-pyrrolylpenicillin
Molecular Formula C14H21N3O4S
Molecular Weight 327.4 g/mol
IUPAC Name (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-pyrrolidin-1-ylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
Standard InChI InChI=1S/C14H21N3O4S/c1-14(2)10(13(20)21)17-11(19)9(12(17)22-14)15-8(18)7-16-5-3-4-6-16/h9-10,12H,3-7H2,1-2H3,(H,15,18)(H,20,21)/t9-,10+,12-/m1/s1
Standard InChIKey CCWDECLVVCXCKS-JFGNBEQYSA-N
Isomeric SMILES CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)CN3CCCC3)C(=O)O)C
SMILES CC1(C(N2C(S1)C(C2=O)NC(=O)CN3CCCC3)C(=O)O)C
Canonical SMILES CC1(C(N2C(S1)C(C2=O)NC(=O)CN3CCCC3)C(=O)O)C
Synonyms 4-thia-1-1-azabicyclo(3.2.0)heptane-3,3-dimethyl-6-amino-7-oxo-N(2-(1H-pyrrolyl)acetyl)-2-carboxylic acid
N-pyrrolylpenicillin
PubChem Compound 195215
Last Modified Nov 11 2021
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